Cas no 2166903-57-5 (7-amino-2-methyl-octahydropyrrolo1,2-apiperazin-6-one)

• Product Name: 7-amino-2-methyl-octahydropyrrolo1,2-apiperazin-6-one
• CAS No: 2166903-57-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD30668241
• CID: 5239464
• PubChem ID: 138039515
• Update Time: 2025-05-22

7-amino-2-methyl-octahydropyrrolo1,2-apiperazin-6-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-6(2H)-one, 7-aminohexahydro-2-methyl-
• 7-amino-2-methyl-octahydropyrrolo1,2-apiperazin-6-one

• MDL： MFCD30668241
• Inchi： 1S/C8H15N3O/c1-10-2-3-11-6(5-10)4-7(9)8(11)12/h6-7H,2-5,9H2,1H3
• InChI Key： KPWBRZSYCLWNRI-UHFFFAOYSA-N
• SMILES： C12CC(N)C(=O)N1CCN(C)C2

Additional information on 7-amino-2-methyl-octahydropyrrolo1,2-apiperazin-6-one

7-Amino-2-Methyl-Octahydropyrrolo[1,2-a]Piperazin-6-One: A Comprehensive Overview

The compound with CAS No 2166903-57-5, known as 7-amino-2-methyl-octahydropyrrolo[1,2-a]piperazin-6-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and material science. The octahydropyrrolo[1,2-a]piperazine core structure is particularly intriguing due to its unique bicyclic framework, which offers a platform for various functional group modifications.

Recent advancements in synthetic methodologies have enabled researchers to explore the 7-amino and 2-methyl substituents of this compound more thoroughly. The 7-amino group is a key feature that contributes to the molecule's reactivity and bioavailability, making it a promising candidate for medicinal chemistry applications. On the other hand, the 2-methyl substitution enhances the compound's stability and lipophilicity, which are critical properties for drug design.

One of the most notable studies on this compound involves its application in the development of neuroprotective agents. Researchers have demonstrated that 7-amino-2-methyl-octahydropyrrolo[1,2-a]piperazin-6-one exhibits potent antioxidant activity, which could be harnessed to combat neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were published in a high-impact journal, highlighting the compound's potential as a lead molecule in drug discovery.

In addition to its therapeutic applications, this compound has also been investigated for its role in catalytic processes. The rigid bicyclic structure of octahydropyrrolo[1,2-a]piperazine makes it an excellent candidate for use as a chiral catalyst in asymmetric synthesis. Recent experiments have shown that derivatives of this compound can facilitate the enantioselective synthesis of complex organic molecules, which is a significant advancement in the field of catalysis.

The synthesis of 7-amino-2-methyl-octahydropyrrolo[1,2-a]piperazin-6-one involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the bicyclic core through intramolecular cyclization reactions and subsequent functionalization to introduce the amino and methyl groups. These synthetic strategies have been optimized to achieve high yields and excellent stereocontrol, ensuring that the compound can be produced efficiently on a larger scale.

From a structural standpoint, the compound's octahydropyrrolo[1,2-a]piperazine framework is characterized by two fused rings: a pyrrole ring and a piperazine ring. This arrangement creates a rigid yet flexible structure that can accommodate various substituents while maintaining structural integrity. The presence of both nitrogen atoms in the piperazine ring also contributes to hydrogen bonding capabilities, further enhancing the molecule's versatility.

Another area where this compound has shown promise is in materials science, particularly in the development of novel polymers and coatings. The unique electronic properties of 7-amino-2-methyl-octahydropyrrolo[1,2-a]piperazin-6-one make it an ideal candidate for use in advanced materials with tailored functionalities. For instance, researchers have explored its potential as a building block for self-healing polymers and stimuli-responsive materials.

In conclusion, 7-amino-2-methyl-octahydropyrrolo[1,2-a]piperazin-6-one (CAS No 2166903-57-5) is a versatile and multifaceted compound with applications spanning drug discovery, catalysis, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.